Cas no 528567-32-0 ((2R)-5-Methoxy-1,3-oxathiolane-2-methanol)

• Product name: (2R)-5-Methoxy-1,3-oxathiolane-2-methanol
• CAS No: 528567-32-0
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 1017080
• PubChem ID: 45090848

(2R)-5-Methoxy-1,3-oxathiolane-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiolane-2-methanol,5-methoxy-,(2R)-(9CI)
• (2R)-5-Methoxy-1,3-oxathiolane-2-methanol
• (2R)-5-Methoxy-1,3-o
• [(2R)-5-Methoxy-1,3-oxathiolan-2-yl]methanol
• 528567-32-0
• ((2R)-5-Methoxy-1,3-oxathiolan-2-yl)methanol
• starbld0047977
• DB-225166
• SCHEMBL1780862

• Inchi： InChI=1S/C5H10O3S/c1-7-4-3-9-5(2-6)8-4/h4-6H,2-3H2,1H3/t4?,5-/m1/s1
• InChI Key： LHBJRSXVTINARH-BRJRFNKRSA-N
• SMILES： COC1CSC(O1)CO

Computed Properties

• Exact Mass: 150.03500
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64Ų
• XLogP3: 0

Experimental Properties

• PSA: 63.99000
• LogP: 0.04070